Cas no 106310-21-8 ((4-((2-Methyl-4-nitrophenoxy)methyl)phenyl)(trifluoromethyl)sulfane)

• Product Name: (4-((2-Methyl-4-nitrophenoxy)methyl)phenyl)(trifluoromethyl)sulfane
• CAS No: 106310-21-8
• MF: C₁₅H₁₂F₃NO₃S
• MW: 343.320893287659
• CID: 91309
• PubChem ID: 45489839
• Update Time: 2025-10-18

(4-((2-Methyl-4-nitrophenoxy)methyl)phenyl)(trifluoromethyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (4-((2-Methyl-4-nitrophenoxy)methyl)phenyl)(trifluoromethyl)sulfane
• 3-methyl-4- (4-Trifluoromethylthiobenzoxy)-Nitrobenzene
• 2-(4-Trifluoromethylthiophenoxy)-5-nitrotoluene
• 2-(4-TRIFLUOROMETHYLTHIOBENZOXY)-5-NITROTOLUENE
• 2-methyl-4-nitro-1-[[4-(trifluoromethyl)phenyl]methylsulfanyl]benzene
• 2-methyl-4-nitro-1-[[4-(trifluoromethyl)phenyl]methylthio]benzene
• A801417
• ACMC-1C488
• AG-D-20640
• Benzene,2-methyl-4-nitro-1-[4-[(trifluoromethyl)thio]phenoxy]-
• CTK4A4478
• KB-163148
• 2-(2-Methyl-4-nitrophenoxy)-4-(trifluoroMethyl)benzene-1-thiol
• AKOS015918481
• 106310-21-8
• FT-0658528

• Inchi： 1S/C15H12F3NO3S/c1-10-8-12(19(20)21)4-7-14(10)22-9-11-2-5-13(6-3-11)23-15(16,17)18/h2-8H,9H2,1H3
• InChI Key： MIMYVGGBHGPHLT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)COC1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 343.04900
• Monoisotopic Mass: 343.04899890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.396
• Boiling Point: 393.551 °C at 760 mmHg
• Flash Point: 191.813 °C
• Refractive Index: 1.577
• PSA: 80.35000
• LogP: 5.61730

Additional information on (4-((2-Methyl-4-nitrophenoxy)methyl)phenyl)(trifluoromethyl)sulfane

Introduction to (4-((2-Methyl-4-nitrophenoxy)methyl)phenyl)(trifluoromethyl)sulfane (CAS No. 106310-21-8)

(4-((2-Methyl-4-nitrophenoxy)methyl)phenyl)(trifluoromethyl)sulfane (CAS No. 106310-21-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, including a trifluoromethyl group and a nitrophenyl moiety, exhibits a range of interesting properties that make it a valuable candidate for various applications.

The trifluoromethyl group is a well-known functional group in organic chemistry, known for its strong electron-withdrawing properties and high lipophilicity. These characteristics contribute to the compound's stability and reactivity, making it an attractive building block for the synthesis of more complex molecules. The nitrophenyl moiety, on the other hand, imparts additional reactivity and can be selectively reduced to an amino group, opening up possibilities for further chemical modifications.

Recent studies have explored the potential of (4-((2-Methyl-4-nitrophenoxy)methyl)phenyl)(trifluoromethyl)sulfane in the development of novel pharmaceuticals. One notable application is in the field of anticancer drug discovery. Research has shown that compounds containing trifluoromethyl groups can exhibit enhanced biological activity and improved pharmacokinetic properties. The presence of the nitrophenyl group can also contribute to the compound's ability to target specific cellular pathways involved in cancer progression.

In addition to its potential in medicinal chemistry, (4-((2-Methyl-4-nitrophenoxy)methyl)phenyl)(trifluoromethyl)sulfane has been investigated for its use in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The trifluoromethyl group can enhance the electron transport properties of these materials, while the nitrophenyl moiety can improve their stability and performance.

The synthesis of (4-((2-Methyl-4-nitrophenoxy)methyl)phenyl)(trifluoromethyl)sulfane typically involves multi-step reactions, including nucleophilic substitution, electrophilic aromatic substitution, and sulfuration. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, the use of transition metal catalysts has been shown to significantly improve the yield and purity of the final product.

From a safety perspective, it is important to handle (4-((2-Methyl-4-nitrophenoxy)methyl)phenyl)(trifluoromethyl)sulfane with care due to its potential reactivity and toxicity. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-ventilated area away from incompatible materials.

In conclusion, (4-((2-Methyl-4-nitrophenoxy)methyl)phenyl)(trifluoromethyl)sulfane (CAS No. 106310-21-8) is a versatile compound with promising applications in both medicinal chemistry and materials science. Its unique structural features and chemical properties make it a valuable tool for researchers working in these fields. Ongoing research continues to uncover new possibilities for this intriguing molecule, highlighting its potential to contribute to significant advancements in science and technology.